N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H17ClN2O4S2/c1-12-5-6-15(10-16(12)19(20)21)25(22,23)18-7-8-24-11-13-3-2-4-14(17)9-13/h2-6,9-10,18H,7-8,11H2,1H3
• InChI Key: VLEGFUABUNZAHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCSCC2=CC(=CC=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H17ClN2O4S2
• Molecular Weight: 400.9 g/mol

Description

N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide, also known as CB-839, is a potent and selective inhibitor of glutaminase. Glutaminase is an enzyme that plays a crucial role in the metabolism of cancer cells, making it a promising target for cancer therapy.

Mechanism of Action

Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is then used by cancer cells to produce energy and synthesize macromolecules. N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide works by inhibiting glutaminase, which leads to a decrease in glutamate production and a reduction in cancer cell metabolism. This ultimately results in cancer cell death.
Biochemical and Physiological Effects:
N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been shown to have several biochemical and physiological effects. In preclinical studies, N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been shown to reduce tumor growth and increase the survival of mice with pancreatic cancer. Additionally, N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been shown to enhance the effectiveness of other cancer therapies, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is its specificity for glutaminase. This makes it a promising target for cancer therapy, as it can selectively target cancer cells while sparing normal cells. However, one limitation of N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is its potential toxicity. Glutaminase is also expressed in normal cells, and inhibiting this enzyme could lead to unwanted side effects.

Future Directions

There are several future directions for N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide research. One direction is to investigate its potential as a combination therapy with other cancer treatments. Another direction is to identify biomarkers that can predict response to N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide. Additionally, there is a need to further investigate the toxicity of N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide and develop strategies to minimize its side effects. Finally, there is a need to explore the potential of N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide for the treatment of other diseases, such as metabolic disorders and neurodegenerative diseases.
Conclusion:
N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is a promising inhibitor of glutaminase with potential as a cancer therapy. Its specificity for glutaminase makes it an attractive target for cancer treatment, but its potential toxicity must be carefully considered. Further research is needed to fully understand the mechanism of action and potential applications of N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide.

Scientific Research Applications

N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its potential as a cancer therapy. It has been shown to be effective against a variety of cancer types, including pancreatic cancer, non-small cell lung cancer, and acute myeloid leukemia. N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide works by inhibiting glutaminase, which is essential for cancer cell metabolism. By blocking this enzyme, N-{2-[(3-chlorobenzyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide can starve cancer cells of the nutrients they need to grow and divide.